3-[1-(4-bromophenyl)-2-nitroethyl]-1H-indole

• IUPAC Name: 3-[1-(4-bromophenyl)-2-nitroethyl]-1H-indole
• InChI: InChI=1S/C16H13BrN2O2/c17-12-7-5-11(6-8-12)15(10-19(20)21)14-9-18-16-4-2-1-3-13(14)16/h1-9,15,18H,10H2
• InChI Key: WBEZFUUESLEDAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(C[N+](=O)[O-])C3=CC=C(C=C3)Br
• Molecular Formula: C16H13BrN2O2
• DSSTOX Substance ID: DTXSID701257095
• Molecular Weight: 345.19 g/mol
• CAS RN: 731826-97-4

Description

“3-[1-(4-bromophenyl)-2-nitroethyl]-1H-indole” is a complex organic compound. It likely contains an indole group, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The compound also seems to have a nitroethyl group and a bromophenyl group attached to it.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through methods like Friedel-Crafts acylation, Suzuki cross-coupling, and Fischer indole cyclization.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The indole group is a bicyclic structure, and the bromophenyl group would add additional complexity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the nitro group, which is a strong electron-withdrawing group, and the bromophenyl group, which could undergo various reactions due to the presence of the bromine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Synthesis and Rearrangements

• 3-[1-(4-bromophenyl)-2-nitroethyl]-1H-indole is involved in the synthesis of diverse compounds. For instance, it participates in the formation of imidazo[1,2-a]pyridines and indoles when reacting with triethylamine. This synthesis pathway is significant in producing functionally substituted nitro precursors of triptamine, a base for various alkaloids and drugs (Khalafy, Setamdideh, & Dilmaghani, 2002).

Role in Drug Design

• The indole nitroethylation reactions, where this compound plays a crucial role, are vital in designing new biologically active compounds. This process is crucial for modifying natural compounds to develop new drugs (Sarkisyan et al., 2003).

Chemical Transformations

• In chemical research, this compound is used to overcome challenges in reaction processes. For instance, it aids in the effective transformation of byproducts into acetonitrile target molecules, showcasing its importance in complex chemical transformations (Aksenov et al., 2021).

Synthesis of Polybrominated Indoles

• The compound is also instrumental in synthesizing naturally occurring polybrominated indoles. These syntheses are crucial in understanding natural compound structures and their potential applications (Ansari, Taylor, & Söderberg, 2017).

Vibrational and NMR Spectroscopy Studies

• In spectroscopy, this compound derivatives are used for structural analysis through techniques like FTIR, FT-Raman, and NMR. These studies are essential for understanding molecular structures and their properties (Bhat et al., 2017).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of many indole-containing compounds, it could be of interest in medicinal chemistry.

Mechanism of Action

Target of Action

Indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of biological targets.

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives , it is likely that this compound could influence multiple biochemical pathways.

Result of Action

The wide range of biological activities associated with indole derivatives suggests that this compound could have diverse effects at the molecular and cellular level .